Cas no 2098621-92-0 (2-[[5-Chloro-2-(4-piperazin-1-ylanilino)pyrimidin-4-yl]amino]-N-methylbenzenesulfonamide)

• Product Name: 2-[[5-Chloro-2-(4-piperazin-1-ylanilino)pyrimidin-4-yl]amino]-N-methylbenzenesulfonamide
• CAS No: 2098621-92-0
• MF: C₂₁H₂₄ClN₇O₂S
• MW: 473.978960990906
• CID: 4766983
• Update Time: 2023-08-16

2-[[5-Chloro-2-(4-piperazin-1-ylanilino)pyrimidin-4-yl]amino]-N-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-[[5-Chloro-2-(4-piperazin-1-ylanilino)pyrimidin-4-yl]amino]-N-methylbenzenesulfonamide

• Inchi： 1S/C21H24ClN7O2S/c1-23-32(30,31)19-5-3-2-4-18(19)27-20-17(22)14-25-21(28-20)26-15-6-8-16(9-7-15)29-12-10-24-11-13-29/h2-9,14,23-24H,10-13H2,1H3,(H2,25,26,27,28)
• InChI Key： GAUSNEXRHHRNLM-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1NC1C=CC=CC=1S(NC)(=O)=O)NC1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 680
• XLogP3: 3.6
• Topological Polar Surface Area: 120